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Compound of Interest

Compound Name: 6-Hydroxy-1-indanone

Cat. No.: B1631100

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the proper use of 6-Hydroxy-1-indanone, ensuring a secure laboratory
environment.

Understanding the Risks

6-Hydroxy-1-indanone is a compound that requires careful handling due to its potential health
hazards. It is harmful if swallowed, can cause skin irritation, may lead to an allergic skin
reaction, and results in serious eye irritation[1][2]. Adherence to proper safety protocols is
crucial to minimize exposure and ensure personal and environmental safety.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of Personal
Protective Equipment. The following table outlines the recommended PPE for handling 6-
Hydroxy-1-indanone.
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved N95 or P2

respirator

Required when dusts are
generated to prevent

inhalation[2].

Eye Protection

Chemical safety goggles or

face shield

To protect against dust
particles and splashes,
preventing serious eye
irritation[2][3].

Hand Protection

Impervious chemical-resistant

gloves

To prevent skin contact,
irritation, and potential allergic

reactions[2].

Body Protection

Laboratory coat

To protect skin and personal

clothing from contamination.

Quantitative Hazard and Physical Data

A summary of key quantitative data for 6-Hydroxy-1-indanone is provided below for quick

reference.
Property Value Source
Molecular Weight 148.16 g/mol [1112]
Melting Point 154-158 °C [2][4]
Oral LD50 500.1 mg/kg

Operational Plan for Safe Handling

A systematic approach to handling 6-Hydroxy-1-indanone is essential for laboratory safety.

The following workflow outlines the key steps from preparation to disposal.
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Operational Workflow for Handling 6-Hydroxy-1-indanone
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Operational Workflow Diagram
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Step-by-Step Handling Protocol:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

SDS Review: Carefully read the Safety Data Sheet (SDS) for 6-Hydroxy-1-indanone to be
fully aware of its hazards and safety precautions.

PPE: Put on all required personal protective equipment as detailed in the table above.

Ventilation: Ensure you are working in a well-ventilated area, such as a chemical fume hood,
especially when handling the solid form to avoid dust inhalation[5].

Handling: When weighing and transferring the solid, do so carefully to minimize the
generation of dust.

Decontamination: After handling, decontaminate the work surface with an appropriate
solvent.

Waste Disposal: Dispose of any waste material, including contaminated consumables, in a
clearly labeled, sealed container. Waste must be disposed of in accordance with national and
local regulations. Do not mix with other waste.

PPE Removal: Remove and dispose of gloves and any other contaminated disposable PPE
in the designated waste container.

Hygiene: Wash your hands thoroughly with soap and water after completing your work.

Hazard Management Logic

The relationship between hazard identification, risk assessment, and the implementation of
control measures, including PPE, is a foundational concept in laboratory safety.
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Hazard Management for 6-Hydroxy-1-indanone
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Hazard Management Flowchart

Disposal Plan

Proper disposal of 6-Hydroxy-1-indanone and its containers is critical to prevent

environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:
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o Segregation: Keep waste 6-Hydroxy-1-indanone separate from other chemical waste
streams.

o Containerization: Place the waste in its original container or a compatible, properly labeled,
and sealed waste container.

o Labeling: Ensure the waste container is clearly labeled with the chemical name and
associated hazards.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials.

o Disposal: Arrange for disposal through an approved waste disposal plant, adhering to all
local and national regulations. Uncleaned containers should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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